Cas no 1421498-07-8 (2-chloro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide)

• Product Name: 2-chloro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide
• CAS No: 1421498-07-8
• MF: C₁₇H₁₈ClNO₃S
• MW: 351.847722530365
• CID: 5999203
• PubChem ID: 71803606
• Update Time: 2025-10-21

2-chloro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide
• VU0548213-1
• 2-chloro-N-((2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl)benzenesulfonamide
• 2-chloro-N-[(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methyl]benzene-1-sulfonamide
• F6414-1254
• AKOS024555641
• 1421498-07-8
• 2-CHLORO-N-[(2-HYDROXY-3,4-DIHYDRO-1H-NAPHTHALEN-2-YL)METHYL]BENZENESULFONAMIDE

• Inchi： 1S/C17H18ClNO3S/c18-15-7-3-4-8-16(15)23(21,22)19-12-17(20)10-9-13-5-1-2-6-14(13)11-17/h1-8,19-20H,9-12H2
• InChI Key： XHOOZWJFHVLLGW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCC1(CC2C=CC=CC=2CC1)O)(=O)=O

Computed Properties

• Exact Mass: 351.0695923g/mol
• Monoisotopic Mass: 351.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.8Ų

Additional information on 2-chloro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide

Introduction to CAS No 1421498-07-8: 2-chloro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide

The compound with CAS No 1421498-07-8, known as 2-chloro-N-(2-hydroxy-1,2,3,4-tetrahydronaphthalen-2-yl)methylbenzene-1-sulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound is characterized by its unique structure, which incorporates a sulfonamide group attached to a benzene ring and a chlorine substituent at the ortho position. The presence of the hydroxyl group on the tetrahydronaphthalene moiety further enhances its potential for bioactivity and selectivity in various applications.

Recent studies have highlighted the importance of sulfonamides in drug discovery due to their ability to modulate enzyme activity and receptor binding. The chlorine substituent in this compound not only contributes to its hydrophobicity but also plays a crucial role in optimizing pharmacokinetic properties such as absorption and distribution. Moreover, the tetrahydronaphthalene framework provides a rigid platform for molecular interactions, making it an attractive scaffold for medicinal chemists.

In terms of synthesis, the preparation of this compound involves a multi-step process that typically begins with the formation of the sulfonamide core. This is followed by selective substitution reactions to introduce the chlorine atom and the hydroxyl group. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for research purposes.

The biological evaluation of CAS No 1421498-07-8 has revealed promising results in several therapeutic areas. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. The sulfonamide group is particularly effective in disrupting enzyme activity through hydrogen bonding interactions, while the tetrahydronaphthalene moiety enhances membrane permeability.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable amorphous solids makes it a candidate for use in drug delivery systems. Researchers have explored its compatibility with various polymer matrices and its potential for controlled release applications.

The environmental impact of CAS No 1421498-07-8 has also been a topic of interest. Studies have shown that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This property is advantageous for minimizing ecological risks associated with its use.

In conclusion, CAS No 1421498-07-8 represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug discovery and materials development.